Cas no 1805112-52-0 (2-Chloro-4-fluoro-3-(fluoromethyl)toluene)

• Product Name: 2-Chloro-4-fluoro-3-(fluoromethyl)toluene
• CAS No: 1805112-52-0
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5000557
• Update Time: 2025-06-30

2-Chloro-4-fluoro-3-(fluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-3-(fluoromethyl)toluene

• Inchi： 1S/C8H7ClF2/c1-5-2-3-7(11)6(4-10)8(5)9/h2-3H,4H2,1H3
• InChI Key： AVIJKYUMJBLOQM-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1CF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-fluoro-3-(fluoromethyl)toluene

Introduction to 2-Chloro-4-fluoro-3-(fluoromethyl)toluene (CAS No. 1805112-52-0)

2-Chloro-4-fluoro-3-(fluoromethyl)toluene, with the CAS number 1805112-52-0, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its specific functional groups, including a chloro, fluoro, and fluoromethyl substituent on a toluene backbone, which contribute to its distinct reactivity and stability.

The molecular formula of 2-Chloro-4-fluoro-3-(fluoromethyl)toluene is C₉H₈ClF₂, and its molecular weight is approximately 197.6 g/mol. The presence of multiple halogen substituents, particularly chlorine and fluorine, imparts this compound with a high degree of chemical reactivity and stability, making it an attractive starting material for various synthetic pathways. The fluoromethyl group, in particular, adds a layer of complexity and functionality that can be leveraged in the design of novel pharmaceuticals and materials.

In the context of pharmaceutical research, 2-Chloro-4-fluoro-3-(fluoromethyl)toluene has been explored as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, recent studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer cells. The unique combination of halogen substituents allows for fine-tuning of the compound's pharmacological properties, such as solubility, bioavailability, and metabolic stability.

Beyond its pharmaceutical applications, 2-Chloro-4-fluoro-3-(fluoromethyl)toluene has also found use in the development of advanced materials. Its robust chemical structure and reactivity make it suitable for applications in polymer science and materials engineering. For example, it can be incorporated into polymer chains to enhance their thermal stability and mechanical properties. Additionally, the compound's fluorinated nature can improve the hydrophobicity and chemical resistance of the resulting materials.

The synthesis of 2-Chloro-4-fluoro-3-(fluoromethyl)toluene typically involves a series of well-defined chemical reactions. One common approach is to start with toluene and sequentially introduce the chloro, fluoro, and fluoromethyl groups through selective substitution reactions. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these synthetic routes, making the production of this compound more efficient and cost-effective.

In terms of safety and handling, while 2-Chloro-4-fluoro-3-(fluoromethyl)toluene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be used, and all reactions should be conducted in a well-ventilated area to minimize exposure risks.

The environmental impact of 2-Chloro-4-fluoro-3-(fluoromethyl)toluene is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to handle waste products containing this compound according to local environmental regulations to prevent potential contamination.

In conclusion, 2-Chloro-4-fluoro-3-(fluoromethyl)toluene (CAS No. 1805112-52-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other areas. Its unique chemical properties make it a valuable starting material for various synthetic processes, contributing to ongoing research and development efforts in these fields. As new applications continue to emerge, the importance of this compound is likely to grow further.